4-(3-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95%
Overview
Description
4-(3-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% (4-CFMBA) is a synthetic organic compound used in research and lab experiments. It is a member of the benzene family and is a versatile compound that can be used in various applications. 4-CFMBA is a colorless solid with a molecular weight of 247.2 g/mol and a boiling point of 230-232 °C. The chemical structure of 4-CFMBA consists of a benzene ring with a methyl group attached to the third carbon and a cyano and fluorinated phenyl group attached to the fourth carbon.
Mechanism of Action
The mechanism of action of 4-(3-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% is not completely understood. However, it is believed that the cyano and fluorinated phenyl groups of the compound interact with the active sites of the enzymes COX-2 and 5-LOX, resulting in the inhibition of the enzymes. This inhibition of the enzymes results in the reduction of the production of prostaglandins and leukotrienes, respectively.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% are not completely understood. However, it is believed that the inhibition of the enzymes COX-2 and 5-LOX results in the reduction of inflammation and pain. In addition, 4-(3-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% has been shown to have antioxidant properties, which may help protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
4-(3-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% has several advantages for use in lab experiments. It is a relatively stable compound, making it easy to handle and store. In addition, it is a relatively inexpensive compound, making it cost-effective for use in research. However, there are some limitations to its use. 4-(3-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% is a relatively toxic compound, and therefore must be handled with care. In addition, it has a low solubility in water, making it difficult to dissolve in aqueous solutions.
Future Directions
The potential future directions for 4-(3-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% research include further investigation into its mechanism of action and its potential therapeutic applications. Additionally, further research into its effects on inflammation and pain could lead to the development of novel treatments for these conditions. Additionally, further research into its antioxidant properties could lead to the development of novel compounds with potential therapeutic applications. Finally, further research into its potential applications in drug delivery systems could lead to the development of novel drug delivery systems.
Synthesis Methods
4-(3-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% can be synthesized through a two-step process. The first step involves the reaction of 4-cyanobenzaldehyde and 2-fluorophenol in the presence of a catalytic amount of sulfuric acid. This reaction yields the desired product, 4-(3-cyano-2-fluorophenyl)-3-methylbenzoic acid. The second step involves the purification of the product by recrystallization. This process involves dissolving the crude product in a solvent such as ethanol or acetone, followed by the addition of an anti-solvent such as water or hexane. The product is then filtered and dried.
Scientific Research Applications
4-(3-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. 4-(3-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% has also been used as an inhibitor of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes. In addition, it has been used in the synthesis of other compounds, such as 4-cyano-2-fluorophenyl-3-methylbenzamide and 4-cyano-2-fluorophenyl-3-methylbenzoyl chloride.
properties
IUPAC Name |
4-(3-cyano-2-fluorophenyl)-3-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10FNO2/c1-9-7-10(15(18)19)5-6-12(9)13-4-2-3-11(8-17)14(13)16/h2-7H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYFKDECBZVJYMW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)O)C2=CC=CC(=C2F)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10689825 |
Source
|
| Record name | 3'-Cyano-2'-fluoro-2-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10689825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261923-39-0 |
Source
|
| Record name | 3'-Cyano-2'-fluoro-2-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10689825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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